Cas no 1286697-81-1 (4-amino-N5-(2-chlorophenyl)methyl-N3-ethyl-1,2-thiazole-3,5-dicarboxamide)

• Product Name: 4-amino-N5-(2-chlorophenyl)methyl-N3-ethyl-1,2-thiazole-3,5-dicarboxamide
• CAS No: 1286697-81-1
• MF: C₁₄H₁₅ClN₄O₂S
• MW: 338.812500238419
• CID: 5957677
• PubChem ID: 52905807
• Update Time: 2025-06-29

4-amino-N5-(2-chlorophenyl)methyl-N3-ethyl-1,2-thiazole-3,5-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N5-(2-chlorophenyl)methyl-N3-ethyl-1,2-thiazole-3,5-dicarboxamide
• 4-amino-5-N-[(2-chlorophenyl)methyl]-3-N-ethyl-1,2-thiazole-3,5-dicarboxamide
• AKOS024486321
• 1286697-81-1
• 4-amino-N5-[(2-chlorophenyl)methyl]-N3-ethyl-1,2-thiazole-3,5-dicarboxamide
• F3407-4458
• 4-amino-N5-(2-chlorobenzyl)-N3-ethylisothiazole-3,5-dicarboxamide

• Inchi： 1S/C14H15ClN4O2S/c1-2-17-13(20)11-10(16)12(22-19-11)14(21)18-7-8-5-3-4-6-9(8)15/h3-6H,2,7,16H2,1H3,(H,17,20)(H,18,21)
• InChI Key： KZKAFSNHVLNBNZ-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])N([H])C(C1=C(C(C(N([H])C([H])([H])C([H])([H])[H])=O)=NS1)N([H])[H])=O

Computed Properties

• Exact Mass: 338.0604246g/mol
• Monoisotopic Mass: 338.0604246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 125Ų

Additional information on 4-amino-N5-(2-chlorophenyl)methyl-N3-ethyl-1,2-thiazole-3,5-dicarboxamide

Introduction to 4-amino-N5-(2-chlorophenyl)methyl-N3-ethyl-1,2-thiazole-3,5-dicarboxamide (CAS No. 1286697-81-1)

4-amino-N5-(2-chlorophenyl)methyl-N3-ethyl-1,2-thiazole-3,5-dicarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1286697-81-1, belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The structural framework of this molecule incorporates several key functional groups, including an amino group, a chlorophenylmethyl moiety, an ethyl substituent, and a thiazole core with dicarboxamide functionalities. These features contribute to its unique chemical properties and potential applications in drug discovery and development.

The thiazole core is a privileged scaffold in medicinal chemistry, exhibiting diverse pharmacological effects ranging from antimicrobial to anticancer properties. The presence of the 4-amino group at the 5-position of the thiazole ring enhances the compound's reactivity and potential for further derivatization, making it a valuable intermediate in synthetic chemistry. Additionally, the N5-(2-chlorophenyl)methyl and N3-ethyl substituents introduce lipophilic and electronic effects that can modulate the compound's binding affinity to biological targets. The 1,2-thiazole-3,5-dicarboxamide structure further enriches its pharmacophoric potential by providing multiple hydrogen bonding sites and enhancing solubility in polar environments.

In recent years, there has been a surge in research focused on developing novel thiazole-based therapeutics due to their demonstrated efficacy in preclinical studies. One of the most compelling areas of investigation has been the exploration of thiazole derivatives as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently dysregulated in various diseases, particularly cancer. Studies have shown that compounds with a thiazole backbone can effectively inhibit aberrant kinase activity by binding to their active sites. For instance, derivatives of 4-amino-N5-(2-chlorophenyl)methyl-N3-ethyl-1,2-thiazole-3,5-dicarboxamide have been investigated for their potential to disrupt signaling cascades involved in tumor growth and metastasis.

Moreover, the chlorophenylmethyl moiety in this compound has been linked to enhanced metabolic stability and improved pharmacokinetic profiles. Chlorophenyl groups are frequently incorporated into drug molecules due to their ability to increase lipophilicity while maintaining water solubility. This balance is critical for achieving optimal absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties. The ethyl substituent at the N3 position further fine-tunes the electronic distribution within the molecule, potentially influencing its interactions with biological targets. These structural features make 4-amino-N5-(2-chlorophenyl)methyl-N3-ethyl-1,2-thiazole-3,5-dicarboxamide a promising candidate for further exploration in drug development pipelines.

Recent advancements in computational chemistry have enabled more efficient screening of novel compounds like this one. Molecular docking simulations have been employed to predict how 4-amino-N5-(2-chlorophenyl)methyl-N3-ethyl-1,2-thiazole-3,5-dicarboxamide might interact with various biological targets. These simulations have suggested that it could exhibit inhibitory activity against several kinases involved in cancer progression. For example, preliminary data indicate that it may target tyrosine kinases such as EGFR (epidermal growth factor receptor) and MET (mesenchymal epithelial transition), which are known drivers of tumor proliferation and angiogenesis. Such findings underscore the potential of this compound as an anticancer agent.

The synthesis of 4-amino-N5-(2-chlorophenyl)methyl-N3-ethyl-1,2-thiazole-3,5-dicarboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the thiazole ring followed by functional group transformations such as amidation and alkylation. Advances in synthetic methodologies have allowed for more streamlined approaches to constructing complex molecules like this one. For instance, transition metal-catalyzed cross-coupling reactions have been utilized to introduce the chlorophenylmethyl moiety efficiently. Similarly, asymmetric synthesis techniques have enabled the incorporation of stereogenic centers with high enantioselectivity.

In addition to its applications in oncology research, 4-amino-N5-(2-chlorophenyl)methyl-N3-ethyl-1,2-thiazole-3,⁵-dicarboxamide has shown promise in other therapeutic areas as well. For example, it has been investigated for its potential antimicrobial properties against resistant bacterial strains, which is particularly relevant given the growing crisis of antibiotic resistance worldwide. Preliminary studies suggest that it may disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways without causing significant toxicity to host cells.

The pharmacological profile of this compound is further enhanced by its ability to cross biological membranes due to its balanced hydrophobicity-lipophilicity profile provided by the chlorophenylmethyl group combined with polar functionalities such as amino and carboxamide groups on the thiazole core (N5-(2-chlorophenyl)methyl, N3-ethyl, and dicarboxamide) . This characteristic ensures efficient delivery into target tissues where it can exert its therapeutic effects.

Future directions for research on 4-amino-N5-(2-chlorophenyl)methyl-N3,<sup>ethyl-1,2-thiazole-3,5-dicarboxamide (CAS No.1286697-81-1) of action , conducting comprehensive ADMET studies,



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